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Compound of Interest

Compound Name:
1-Bromo-2-

(methoxymethoxy)ethane

Cat. No.: B054506 Get Quote

This guide provides immediate, essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with 1-Bromo-2-
(methoxymethoxy)ethane (CAS No. 112496-94-3). The following procedures are designed to

ensure the safe handling and disposal of this combustible liquid.

Chemical Properties and Hazards
1-Bromo-2-(methoxymethoxy)ethane is a combustible liquid that requires careful handling to

prevent ignition and exposure.[1] The toxicological properties have not been fully investigated,

and it is prudent to handle it with a high degree of caution.[1]
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Property Value Source

Synonym
2-Bromoethyl methoxymethyl

ether

CAS Number 112496-94-3

Molecular Formula BrCH₂CH₂OCH₂OCH₃

Molecular Weight 169.02 g/mol

Appearance Liquid [2]

Flash Point
64.44 °C (148.0 °F) - closed

cup

Density 1.448 g/mL at 25 °C

Boiling Point 116-117 °C

Storage Class 10 - Combustible liquids

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 1-Bromo-2-
(methoxymethoxy)ethane to minimize the risk of exposure.
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Protection Type Specification Rationale

Eye Protection
Chemical splash goggles and

a face shield.[3]

Protects against splashes and

vapors.

Hand Protection

Nitrile or butyl rubber gloves.[3]

For extended contact, heavy-

duty gloves are recommended.

Prevents skin contact. Check

glove compatibility charts.

Body Protection
Flame-retardant lab coat and

closed-toe shoes.[3]

Protects skin from splashes

and potential fire hazards.

Respiratory Protection

A multi-purpose combination

respirator cartridge (US) is

recommended. Use in a well-

ventilated area, preferably a

chemical fume hood.[3][4]

Prevents inhalation of

potentially harmful vapors.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe procedure for handling 1-Bromo-2-(methoxymethoxy)ethane
in a laboratory setting.

1. Preparation:

Ensure a certified chemical fume hood is operational.[3]

Gather all necessary PPE and ensure it is in good condition.

Have a chemical spill kit readily accessible.

Remove all ignition sources from the work area, including open flames, hot plates, and

spark-producing equipment.[5][6]

Ensure a compatible fire extinguisher (e.g., CO₂, dry chemical, or foam) is nearby.[1]

2. Handling and Use:
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Conduct all work involving this chemical inside a chemical fume hood to minimize vapor

accumulation.[4][6]

When transferring the liquid, do so carefully to avoid splashing.

Keep the container tightly closed when not in use.[7]

Avoid heating with an open flame; use heating mantles, water baths, or oil baths.[5]

Ground and bond containers when transferring large volumes to prevent static discharge.[6]

3. Post-Handling:

Wipe down the work area with an appropriate solvent.

Properly dispose of all contaminated materials (see Disposal Plan below).

Wash hands thoroughly with soap and water after handling the chemical.[3]

Safe Handling Workflow
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Caption: Workflow for handling 1-Bromo-2-(methoxymethoxy)ethane.
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Disposal Plan
Proper disposal is critical to ensure laboratory and environmental safety.

1. Waste Segregation and Collection:

Collect all waste containing 1-Bromo-2-(methoxymethoxy)ethane, including excess

reagent, contaminated materials (e.g., gloves, pipette tips, paper towels), and the first rinse

of emptied containers, in a dedicated, labeled, and sealed hazardous waste container.[8]

Label the container clearly as "Halogenated Organic Waste" and list the contents.[9]

2. Disposal Procedure:

Do not dispose of this chemical down the drain.[1]

Arrange for disposal through a licensed professional waste disposal service in accordance

with local, state, and federal regulations.[10]

Store the waste container in a designated, well-ventilated, and secure area away from

incompatible materials while awaiting pickup.

Emergency Procedures: Spill and Exposure
In Case of a Spill:

Alert others in the immediate area and evacuate if necessary.[11]

If the spill is flammable, eliminate all ignition sources.[12]

Contain the spill using a chemical spill kit with absorbent materials. Work from the outside of

the spill inwards to prevent spreading.[13]

Clean up the absorbed material using non-sparking tools and place it in a sealed container

for hazardous waste disposal.[14]

Ventilate the area and wash the spill surface once the material has been removed.[13]
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Caption: Emergency response workflow for a chemical spill.

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]
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Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes

while removing contaminated clothing. Seek medical attention if irritation occurs.[2]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for 1-Bromo-2-
(methoxymethoxy)ethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054506#personal-protective-equipment-for-handling-
1-bromo-2-methoxymethoxy-ethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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